Cas no 442881-18-7 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 442881-18-7
• MF: C₂₁H₂₂N₄O₅S
• MW: 442.488183498383
• CID: 6088447
• PubChem ID: 2158950
• Update Time: 2025-06-07

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide
• N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide
• Benzamide, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(1-piperidinylsulfonyl)-
• 442881-18-7
• HMS1650E01
• F0559-0192
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide
• Oprea1_564728
• SR-01000547249
• SR-01000547249-1
• AKOS024583608

• Inchi： 1S/C21H22N4O5S/c1-29-17-9-5-16(6-10-17)20-23-24-21(30-20)22-19(26)15-7-11-18(12-8-15)31(27,28)25-13-3-2-4-14-25/h5-12H,2-4,13-14H2,1H3,(H,22,24,26)
• InChI Key： ISRBPZDOTMHKFZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2)O1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 442.13109099g/mol
• Monoisotopic Mass: 442.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• pka: 9.84±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide

Comprehensive Overview of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 442881-18-7)

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 442881-18-7) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxadiazole and piperidine moieties, exhibits promising potential in various therapeutic applications. Its molecular structure combines a 4-methoxyphenyl group with a 1,3,4-oxadiazol-2-yl core, linked to a piperidine-1-sulfonyl substituted benzamide, making it a subject of intense study for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide due to their potential to modulate specific biological pathways. The oxadiazole ring, a key feature of this compound, is known for its versatility in drug design, often contributing to enhanced bioavailability and binding affinity. Meanwhile, the piperidine and sulfonyl groups add to its pharmacological profile, potentially enabling interactions with a wide range of enzyme targets.

The synthesis of CAS No. 442881-18-7 involves multi-step organic reactions, including the formation of the 1,3,4-oxadiazole ring and subsequent sulfonylation. This process highlights the compound's structural complexity and the importance of high-purity intermediates in pharmaceutical manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and confirming its molecular structure, ensuring compliance with stringent regulatory standards.

One of the most searched topics related to this compound is its potential role in cancer research. Preliminary studies suggest that derivatives of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide may exhibit anti-proliferative properties, making them candidates for kinase inhibition therapies. Additionally, the compound's sulfonamide group has been linked to anti-inflammatory and antimicrobial activities, aligning with the growing interest in multi-target therapeutics.

Another area of interest is the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Researchers are exploring its pharmacokinetic behavior to assess its suitability as a drug candidate. The methoxy and sulfonyl groups are believed to influence its solubility and metabolic stability, which are critical factors in oral bioavailability. These investigations are part of a broader effort to address challenges in drug delivery and patient compliance.

From an industrial perspective, CAS No. 442881-18-7 represents a valuable building block for the synthesis of more complex molecules. Its applications extend beyond pharmaceuticals to include agrochemicals and material science, where its structural features can be leveraged to develop new functional materials. The compound's versatility underscores its importance in cross-disciplinary research and innovation.

In conclusion, N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 442881-18-7) is a compound of significant scientific and industrial interest. Its unique structure and potential therapeutic applications make it a focal point in modern drug discovery. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing personalized medicine.